Cas no 945896-24-2 (6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine
• CAS No: 945896-24-2
• MF: C₉H₁₃ClN₄
• MW: 212.67932009697
• CID: 5733693
• PubChem ID: 22309473
• Update Time: 2025-11-02

6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS026719037
• 945896-24-2
• 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine
• F2167-4233
• 4-Pyrimidinamine, 6-chloro-N-4-piperidinyl-

• Inchi： 1S/C9H13ClN4/c10-8-5-9(13-6-12-8)14-7-1-3-11-4-2-7/h5-7,11H,1-4H2,(H,12,13,14)
• InChI Key： HVTJPJSIICOPAE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NC1CCNCC1

Computed Properties

• Exact Mass: 212.0828741g/mol
• Monoisotopic Mass: 212.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine

Recent Advances in the Study of 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine (CAS: 945896-24-2)

In recent years, the compound 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine (CAS: 945896-24-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and piperidine substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. The following sections provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry approaches to streamline the production process. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route that reduces the number of purification steps while maintaining high enantiomeric purity. These advancements are critical for scaling up production for preclinical and clinical studies.

From a biological perspective, 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine has been identified as a potent inhibitor of several kinases implicated in cancer and inflammatory diseases. Recent in vitro and in vivo studies have highlighted its selective inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in tumorigenesis. A 2024 study in Cancer Research reported that this compound exhibited significant antitumor activity in xenograft models of breast cancer, with minimal off-target effects. These findings underscore its potential as a lead compound for oncology drug development.

In addition to its anticancer properties, 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine has shown promise in the treatment of neurodegenerative diseases. A 2023 study in Nature Chemical Biology revealed its ability to cross the blood-brain barrier and modulate tau protein aggregation, a hallmark of Alzheimer's disease. This dual functionality—targeting both kinase activity and protein misfolding—positions it as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in the clinical translation of 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine. Pharmacokinetic studies indicate that further optimization is needed to enhance its bioavailability and reduce metabolic clearance. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to address these limitations. A 2024 review in Advanced Drug Delivery Reviews summarized these approaches, emphasizing the need for interdisciplinary collaboration to overcome these hurdles.

In conclusion, 6-chloro-N-(piperidin-4-yl)pyrimidin-4-amine (CAS: 945896-24-2) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should prioritize structural optimization, mechanistic elucidation, and translational research to unlock its full clinical potential.